Cas no 444152-67-4 (<br>2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-phenyl)-ac etamide)

• Product Name: <br>2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-phenyl)-ac etamide
• CAS No: 444152-67-4
• MF: C₂₃H₁₉ClN₄OS
• MW: 434.941162347794
• CID: 3071879
• PubChem ID: 1125218
• Update Time: 2025-11-05

<br>2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-phenyl)-ac etamide Chemical and Physical Properties

Names and Identifiers

• <br>2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-phenyl)-ac etamide
• 2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chlorophenyl)acetamide
• 2-((5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(3-chlorophenyl)acetamide
• 2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-phenyl)-acetamide
• 444152-67-4
• AG-690/40749735
• AKOS000580287

• MDL： MFCD02224411
• Inchi： 1S/C23H19ClN4OS/c24-18-10-7-11-19(15-18)25-22(29)16-30-23-27-26-21(14-17-8-3-1-4-9-17)28(23)20-12-5-2-6-13-20/h1-13,15H,14,16H2,(H,25,29)
• InChI Key： DTTYETOWKYXTEI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CSC1=NN=C(CC2C=CC=CC=2)N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 434.0968101Da
• Monoisotopic Mass: 434.0968101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 85.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on <br>2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-phenyl)-ac etamide

Market Research and Analysis Report on 2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-phenyl)-acetamide

Recent advancements in the field of chemical biology and pharmaceuticals have led to the development of novel compounds with potential therapeutic applications. Among these, 2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-phenyl)-acetamide, identified by the CAS registry number 444152-67-4, has garnered significant attention due to its unique chemical structure and promising biological activities.

This compound is a derivative of a triazole-containing molecule, which is known for its versatility in medicinal chemistry. The presence of a benzene ring and a chlorophenyl group further enhances its potential as a lead compound for drug discovery. Recent studies have demonstrated its activity against various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation.

The global market for such specialized chemical entities is driven by the increasing demand for innovative drug candidates and the growth of the pharmaceutical industry. Key players in this market include research institutions, biotechnology companies, and chemical suppliers who cater to the needs of drug development pipelines.

To understand the market dynamics surrounding 2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-phenyl)-acetamide, it is essential to analyze its synthesis pathways, scalability, and regulatory compliance. Additionally, assessing its competitive positioning relative to other compounds in the same therapeutic category will provide insights into its commercial viability.

In conclusion, this report aims to provide a comprehensive overview of the current state of research on CAS number 444152-67-4 and its corresponding compound. By integrating findings from academic literature and industry reports, this analysis seeks to inform strategic decisions for stakeholders involved in the development and procurement of advanced chemical entities in the pharmaceutical sector.